Cas no 226-05-1 (7H-Benzo[c]thioxanthene)
![7H-Benzo[c]thioxanthene structure](https://www.kuujia.com/scimg/cas/226-05-1x500.png)
7H-Benzo[c]thioxanthene structure
Product name:7H-Benzo[c]thioxanthene
7H-Benzo[c]thioxanthene Chemical and Physical Properties
Names and Identifiers
-
- 7H-Benzo[c]thioxanthene
- 3,4-Benzothioxanthene
- 7H-12-Thiabenz[a]anthracene
- DTXSID30569993
- 226-05-1
-
- Inchi: InChI=1S/C17H12S/c1-3-7-15-12(5-1)9-10-14-11-13-6-2-4-8-16(13)18-17(14)15/h1-10H,11H2
- InChI Key: WCSYOSRGOYTQOX-UHFFFAOYSA-N
- SMILES: C1C2=C(C=CC3=C2SC2=C(C=CC=C2)C3)C=CC=1
Computed Properties
- Exact Mass: 248.06606
- Monoisotopic Mass: 248.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 25.3Ų
- XLogP3: 5.2
Experimental Properties
- PSA: 0
7H-Benzo[c]thioxanthene Related Literature
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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Seokjin Moon,Yuh Hijikata Phys. Chem. Chem. Phys., 2019,21, 12112-12120
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N. D. Vinh,N. V. Dang,T. T. Trang,H. T. Van,T. T. Thao,L. T. Hue,P. T. Tho RSC Adv., 2020,10, 11957-11965
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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